ABSTRACTDomestic waste landfills have been regarded as the main source of antibiotic resistance genes (ARGs) which are considered to be emerging environmental contaminants. Fluorescent quantitative PCR detection was used to determine the occurrence and abundance of ARGs in a landfill leachate treatment system. Fourteen ARGs were detected initially in the leachate influents. The most abundant ARGs were IntI1, followed by sulI, sulII, sulIII, tetC and tetW. The abundance of ARGs increased in the biological treatment unit and then decreased in the effluent of ultrafiltration membrane treatment. The absolute abundance of ARGs in effluent was 1.05–1.94 orders of magnitude lower than that in influent. There was a very significant strong correlation between various ARGs and heavy metals, especially Zn, Pb, Cu, Cd and As, indicating that there may be obvious co-selection between heavy metals and ARGs. Although the leachate treatment process could effectively reduce the abundance of ARGs, its effect on reducing the number of species of ARGs was relatively limited, which may have potential environmental health risks to the urban sewage plant receiving leachate effluent and the final receiving water body.

ABSTRACTThe purpose of this study is to investigate trace metal contents in soils, to determine their spatial distribution, and to identify their potential natural either anthropogenic sources using multivariate statistical approaches. Soils were taken in the industrial area of El Hadjar (NE-Algeria) at 0-10 and 10-20 cm. The results revealed an order of Fe > Zn > Pb > Cu > Cr, whatever the depth. Mean concentrations of Fe, Zn, Pb, Cu and Cr were 31191, 219.87, 96.76, 47.87, 28.27 µg/g, respectively, at 0-10 cm, and 29,792, 304.09, 115.45, 49.08, 28.16 µg/g, at 10-20 cm. Cr and Fe mean concentrations were below or close to soils worldwide backgrounds. These metals perhaps principally derive from natural sources. The percentages of sites with Zn, Pb and Cu contents over the background values were: 88.23% (Zn) > 82.35% (Pb) > 52.94% (Cu) at 0-10 cm, and 94.11% (Zn) > 88.23% (Pb) > 41.17% (Cu) at 10-20 cm. Hotspot areas of metal contamination were mainly concentrated around the Arcelor Mittal complex which seems to be the strongest effect factor influencing the spatial distributions of these metals. Results of this study suggest that Cr and Fe are predominantly derived from natural sources; Pb and Zn from industrial sources; and Cu from agricultural and industrial ones.

ABSTRACTPrevious studies have shown that certain areas in the territory of the Republic of Macedonia are affected by anthropogenic input of large amounts of various chemical elements into the soil. The area in the vicinity of the Toranica lead and zinc mine near the town of Kriva Palanka, North Macedonia, was studied for the lithogenic and anthropogenic distribution of seventeen elements (Al, As, Ba, Ca, Cr, Cu, Fe, K, Li, Mg, Mn, Na, Ni, Pb, Sr, V and Zn). Automorphic soil samples (topsoil and subsoil) as well as alluvial sediments and fluvisol samples were collected from the Kriva River basin. Elemental contents were determined by inductively coupled plasma – atomic emission spectrometry (ICP-AES). Data processing was performed using combinations of multivariate statistical methods (factor analysis and cluster analysis). The summarised data for topsoil and subsoil samples show strong correlations between the element distributions in topsoil samples and subsoil samples along the Kriva River basin. Anthropogenic influences were observed in Zone 1 (the area affected by hydrothermal Pb-Zn exploitation). The topsoil layer was affected by enrichment with As, Mn, Pb, and Zn up to 220, 3400, 1700 and 1100 mg/kg, respectively.

ABSTRACTThe removal of lead from water and wastewater is a serious term for protecting the public and the environmental. Herein, an agriculture waste of sorghum bagasse modified with NaOH was used to adsorb Pb(II) from an aqueous solution. The modified sorghum bagasse (MSB) was characterised by field emission scanning electron microscopy (FESEM), Brunauer–Emmett–Teller (BET) method and Fourier transform infrared spectroscopy (FTIR). MSB with NaOH shows smoother, increasing porosity and pore size (mesopore). In a batch system, the parameter adsorption was investigated. The adsorption of Pb(II) by the adsorbents was optimum at pH 5.0, contact time: 15 min, adsorbent dosage: 6 g L−1 and initial concentration: 80 mg L−1. The pseudo second-order model was suitable to describe the kinetic of the process with the diffusion model of the Elovich model. Meanwhile, the adsorption isotherm model was suitable with the Langmuir model and gives a maximum adsorption capacity (qmax) 12.29 mg g−1. The Gibbs free energy was negative, and the enthalpy was negative, indicating the adsorption was a spontaneous and exothermic process. These results indicated that the MSB had potentially become an efficient, sustainable and low-cost adsorbent for Pb(II) uptake from an aqueous solution.

ABSTRACTPesticides are well known for their persistence in the environment their slow degradation and high toxicity. Aquatic environments, while not the target of many pesticide applications, often receive these chemicals from their catchments through runoff dynamics. Here, we assessed pesticide concentrations of acetamiprid and chlorpyrifos in water and sediment across macadamia orchard and communal area reservoirs in the Levubu area, South Africa, using liquid chromatography tandem mass spectrometry. Analysis of acetamiprid and chlorpyrifos associated with sediments in macadamia orchard reservoirs revealed mean pesticide concentrations of 14.48 µg L−1 and 5.67 µg L−1, respectively, whereas, in communal area reservoirs both pesticides were not detected. Acetamiprid was not detected across reservoir water, whereas the mean pesticide concentration of chlorpyrifos of 6.51 µg L−1 (macadamia orchard) and 0.13 µg L−1 (communal area) were detected. Significant differences were observed for chlorpyrifos concentrations in water samples between macadamia orchard and communal area reservoirs, whereas acetamiprid and chlorpyrifos indicated non-significant differences in sediments. The results indicate that macadamia orchard reservoirs are highly contaminated by acetamiprid and chlorpyrifos. Consequently, these pesticides can alter water quality and ecosystem functioning by reducing species diversity, adjusting community structure, altering energy flow and nutrient recycling.

ABSTRACTThis study aimed to evaluate the planktonic composition (phytoplankton, protozooplankton and zooplankton) in Oreochromis niloticus culture in low salinity (10 g L−1) biofloc with different molasses application rates. Fingerlings of Nile tilapia (3.15 ± 0.5 g) were cultured for 70 days in a randomised design with two application rates: 30% and 50% molasses application of the total daily feed. Chlorella vulgaris was supplemented every 5 days (5 × 104 cells mL−1) and plankton samples were collected weekly. Evaluating planktonic data, diversity was considered low, and there was no significant difference (p 40%), with Chlorella genus being the main responsible for this dominance. In the zooplankton and protozooplankton communities, the genera with the highest abundance were: Anuraeopsis (42.60–76.96%) and Paramecium (70.15–81.25%), respectively. For zootechnical performance, the treatment with molasses application rates of 30% showed lower feed conversion ratio (2.06 ± 0.17). The results suggest that there were significant changes in the plankton composition throughout the culture of Nile tilapia in the biofloc system, however, without any influence of the molasses application rates.

ABSTRACTThe release of cesium ions in the environment is considered to be a dangerous pollutant. The present work deals with the gamma irradiation synthesis of novel adsorbent sustainable hydrogel from polyvinyl alcohol (PVA)/beeswax (BW) and its investigation for the uptake of cesium (I) from aqueous solutions. The characterization of synthesized PVA/BW hydrogel was provided by FTIR, SEM, XRD and gel content in addition to the water absorbency. The obtained results indicated that the prepared composite provides advantages over conventional preparation techniques. The batch technique experiments were occurred to investigate the adsorption kinetics, capacity, and optimum conditions for the uptake of cesium (I) by PVA/BW. The obtained data show that the maximum adsorption capacity of PVA/BW for cesium ion was estimated and it was provided at a contact time of 1.0 hr, pH = 3, and adsorbed dose of 0.10 g. The calculated thermodynamic parameters show that the adsorption of cesium ions by PVA/BW was an endothermic and spontaneous process.

ABSTRACTIn the present investigation, 50 groundwater samples were collected from Udham Singh Nagar District of Kumaun Himalaya in the pre-monsoon season and 15 physicochemical parameters were analysed using standard procedures. Here, we represent the chemistry of major cations and anions to know the overall water quality and hydrogeochemical characteristics controlling the solute acquisition processes and sources of elements in the study area. The analytical results revealed that in the groundwater samples, Ca2+ and Mg2+ were the dominant cations and HCO3− was the most dominant anion in the study area. In all the groundwater samples, the content of alkaline earth metals (Ca2++ Mg2+) exceeded the mean content of alkalis (Na+ +K+). In 62% of groundwater samples, the value of weak acid (HCO3−) exceeded the content of strong acid (Cl− + SO42−). Piper diagram, molar ratios and statistical techniques indicated that weathering of carbonate and silicate minerals mostly managed the solute acquisition process with very less involvement of human activities. Most of the groundwater samples were found suitable for potable and domestic purposes except for a few locations nearby SIKDKUL or other industries (the eastern and western part of the study area). Correlation analysis revealed the dependency of WQI values on Fe and Mn content.

ABSTRACTThe aim of this study was to investigate the deleterious effects of mercuric chloride (HgCl2) on the oxidative status and neurotoxicity of Unio ravoisieri, a freshwater mussel, and the potential protective role of Spirulina (SP) as a dietary supplement. The experiment was conducted in a laboratory setting, with two concentrations of HgCl2 (40 and 80 μg/L) administered either alone or in combination with 20 mg/L of SP over a period of seven days. Samples of the mussel's gills and digestive gland were collected following exposure, and levels of antioxidants (CAT, GST), H2O2, GSH, and damage markers (MDA) were measured, along with the activity of the neurotoxicity enzyme, AChE. The results indicated that exposure to HgCl2 resulted in an increase in lipid peroxidation and antioxidant enzyme levels in both the gills and digestive gland. However, the addition of SP to the diet of the mussels restored the levels of antioxidant enzymes, reduced oxidative stress, and decreased neurotoxicity biomarkers (AChE). These findings suggest that SP at a concentration of 20 mg/L can serve as a natural solution to mitigate the toxicity of HgCl2 in freshwater mussels.

ABSTRACTSafe levels of extractable heavy metals in land-uses urban soil have not been universally established. The pollution of land-uses soils in ancient Pundranagar, Bangladesh arouses growing interest because of severe anthropogenic stress, urbanization, ecotourism, overexploitation of natural resources, and discharges of industrial as well as municipal waste. Our study unfolds the extent of heavy metal pollution in the land-uses surface soil of this ancient terrestrial ecosystem and also investigates the contamination status, source, and ecological risks using pollution indices techniques. Total 90 soil samples were collected from six different land-uses and heavy metals were analyzed by inductively coupled plasma mass spectrometer. The concentration ranges of chromium (Cr), nickel (Ni), copper (Cu), arsenic (As), cadmium (Cd), lead (Pb), iron (Fe), manganese (Mn) and zinc (Zn) in land-uses soils were 5.04–73.06, 18.26–313.2, 25.51–370.6, 4.83–36.30, 0.54–17.25, 8.60–187.9, 1128–8155, 35.04–129.1 and 8.60–187.9 mg/kg, respectively. Multivariate principal component analysis showed that Ni, Pb, Mn, Cu, and Zn in soil mainly from anthropogenic sources while As from lithogenic or natural sources. Considering the potential ecological risk, soil from all land uses showed moderate to high ecological risk. Analysis of the results indicates the alarming condition of this ancient terrestrial ecosystem.